Cas no 1049741-94-7 ((S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049741-94-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD06796768
• CID: 1032872
• PubChem ID: 2761856
• Update Time: 2025-05-20

(S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2S)-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (S)-alpha-(2-methylbenzyl)-proline-HCl
• 2-[(2-methylphenyl)methyl]-D-Proline hydrochloride
• AC1MC5WN
• AK120266
• KB-210935
• MolPort-003-794-492
• (S)-Alpha-(2-methyl-benzyl)-ProHCl
• starbld0000428
• PS-12558
• (2S)-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• AKOS016844184
• DTXSID10375958
• (S)-alpha-(2-methyl-benzyl)-proline hydrochloride, AldrichCPR
• 2-[(2-Methylphenyl)methyl]-D-proline--hydrogen chloride (1/1)
• (2S)-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic Acid Hydrochloride
• MFCD06796768
• (S)-alpha-(2-Methyl-benzyl)-proline-HCl
• 1049741-94-7

• MDL： MFCD06796768
• Inchi： 1S/C13H17NO2.ClH/c1-10-5-2-3-6-11(10)9-13(12(15)16)7-4-8-14-13;/h2-3,5-6,14H,4,7-9H2,1H3,(H,15,16);1H/t13-;/m0./s1
• InChI Key： CDBIBJDHAAXDCY-ZOWNYOTGSA-N
• SMILES： Cl.OC([C@@]1(CC2C=CC=CC=2C)CCCN1)=O

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.87510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Research Brief on (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049741-94-7)

The compound (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049741-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its stereochemical properties and pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride as a key intermediate in the synthesis of selective enzyme inhibitors. The study highlighted the compound's ability to enhance the binding affinity of small molecules to target proteins, owing to its rigid pyrrolidine backbone and hydrophobic methylbenzyl substituent. These structural features make it a valuable scaffold for designing drugs with improved pharmacokinetic properties.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of prolyl oligopeptidase (POP) inhibitors. The researchers demonstrated that the (S)-configuration of the pyrrolidine ring was critical for achieving high selectivity and potency against POP, an enzyme implicated in neurodegenerative diseases. The study also provided insights into the compound's synthetic accessibility, which is crucial for large-scale pharmaceutical production.

Beyond its applications in enzyme inhibition, (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride has also been explored in the context of peptide mimetics. A recent preprint on ChemRxiv detailed its incorporation into peptide-based therapeutics, where it served as a conformational constraint to stabilize secondary structures. This approach has shown promise in enhancing the metabolic stability and bioavailability of peptide drugs, addressing a major challenge in peptide-based drug development.

In summary, (S)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049741-94-7) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique structural features and synthetic utility make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies are expected to further elucidate its potential in targeting other disease-relevant proteins and pathways.